Cas no 304685-89-0 (2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one)
2-Chloro-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one is a fluorinated pyrrole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloroacetyl group attached to a substituted pyrrole ring, offering reactivity for further functionalization. The presence of a 4-fluorophenyl moiety enhances its lipophilicity and metabolic stability, making it a useful intermediate in drug discovery. The compound's well-defined crystalline properties facilitate purification and characterization. Its stability under standard laboratory conditions ensures reliable handling. This compound may serve as a precursor in the synthesis of bioactive molecules, particularly those targeting central nervous system disorders or antimicrobial agents. Researchers value its versatility in heterocyclic chemistry and its potential as a scaffold for structure-activity relationship studies.
304685-89-0 structure
Product Name:2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one
CAS No:304685-89-0
MF:C14H13ClFNO
MW:265.710526227951
MDL:MFCD01910944
CID:299582
PubChem ID:1537098
Update Time:2025-10-29
2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
- 2-Chloro-1-[1-(4-fluoro-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-ethanone
- 2-CHLORO-1-[1-(4-FLUOROPHENYL)-2,5-DIMETHYL-1H-PYRROL-3-YL]ETHANONE
- 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]ethanone
- 2-Chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1-ethanone
- 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]ethan-1-one
- F0307-0404
- 2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one
- SB62725
- SCHEMBL18452326
- VS-08058
- Z56876379
- EN300-08107
- MFCD01910944
- 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethan-1-one
- DTXSID60364211
- FT-0677655
- 2-chloro-1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
- SR-01000038691
- SR-01000038691-1
- 304685-89-0
- Ethanone, 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
- 2-chloro-1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one
- BB 0217635
- AKOS000117645
- STL364505
- 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-pyrrol-3-yl]ethanone
- BBL025706
-
- MDL： MFCD01910944
- Inchi： 1S/C14H13ClFNO/c1-9-7-13(14(18)8-15)10(2)17(9)12-5-3-11(16)4-6-12/h3-7H,8H2,1-2H3
- InChI Key： QNHMSVXIWDSTEP-UHFFFAOYSA-N
- SMILES： ClCC(C1C=C(C)N(C2C=CC(=CC=2)F)C=1C)=O
Computed Properties
- Exact Mass: 265.06700
- Monoisotopic Mass: 265.0669699g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22.00000
- LogP: 3.65470
2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM333200-1g |
2-Chloro-1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one |
304685-89-0 | 95%+ | 1g |
$274 | 2021-06-16 | |
| Alichem | A109004921-5g |
2-Chloro-1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone |
304685-89-0 | 95% | 5g |
$487.92 | 2023-09-02 | |
| Alichem | A109004921-10g |
2-Chloro-1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone |
304685-89-0 | 95% | 10g |
$821.94 | 2023-09-02 | |
| TRC | C585138-25mg |
2-Chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1h-pyrrol-3-yl]-1-ethanone |
304685-89-0 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | C585138-50mg |
2-Chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1h-pyrrol-3-yl]-1-ethanone |
304685-89-0 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | C585138-100mg |
2-Chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1h-pyrrol-3-yl]-1-ethanone |
304685-89-0 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | C585138-250mg |
2-Chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1h-pyrrol-3-yl]-1-ethanone |
304685-89-0 | 250mg |
$98.00 | 2023-05-18 | ||
| Chemenu | CM333200-250mg |
2-Chloro-1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one |
304685-89-0 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM333200-1g |
2-Chloro-1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one |
304685-89-0 | 95%+ | 1g |
$*** | 2023-03-29 | |
| abcr | AB226304-1 g |
2-Chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1-ethanone, 95%; . |
304685-89-0 | 95% | 1 g |
€140.50 | 2023-07-20 |
2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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